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Compound of Interest

Compound Name:
1-methyl-1H-imidazole-4-sulfonyl

chloride

Cat. No.: B161204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methyl-1H-imidazole-4-sulfonyl chloride is a key building block in organic synthesis,

particularly valued in medicinal chemistry and drug discovery for the introduction of the 1-

methyl-1H-imidazole-4-sulfonyl moiety. This functional group can influence the physicochemical

properties of a molecule, such as solubility and metabolic stability, and can act as a versatile

handle for further chemical modifications. This guide provides a comprehensive overview of its

chemical properties, synthesis, and handling.

Chemical and Physical Properties
1-Methyl-1H-imidazole-4-sulfonyl chloride is a solid at room temperature, appearing as a

white to off-white substance.[1][2] It is sensitive to moisture and should be stored in a dry, inert

atmosphere, preferably in a freezer under -20°C.[1][2]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 137049-00-4[1][2][3][4][5]

Molecular Formula C4H5ClN2O2S[1][3][4][5][6]

Molecular Weight 180.61 g/mol [3][4][5][6][7]

InChI
1S/C4H5ClN2O2S/c1-7-2-4(6-3-7)10(5,8)9/h2-

3H,1H3[4]

InChI Key KXUGUWTUFUWYRS-UHFFFAOYSA-N[4][5]

SMILES Cn1cnc(c1)S(Cl)(=O)=O[4]

Table 2: Physical Properties

Property Value

Melting Point 88-91°C[1][2]

Boiling Point (Predicted) 366.9 ± 15.0 °C[1][2]

Density (Predicted) 1.60 ± 0.1 g/cm³[1][2]

Solubility DMSO (Slightly)[1][2]

Appearance Solid, White to Off-White[1][2]

Synthesis
The synthesis of 1-methyl-1H-imidazole-4-sulfonyl chloride is a multi-step process. A

general and plausible synthetic workflow is outlined below.
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Step 1: Sulfonation

Step 2: Chlorination

1-Methyl-1H-imidazole

1-Methyl-1H-imidazole-4-sulfonic acid

SO3

Sulfur trioxide

1-Methyl-1H-imidazole-4-sulfonyl chloride

SOCl2

Thionyl chloride

1-Methyl-1H-imidazole-4-sulfonyl chloride Reaction with Nucleophile
(e.g., Amine, Alcohol)

Sulfonamide or Sulfonate Ester Derivative Biological Screening
Inactive

Lead Compound
Active
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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